Cas no 2248268-79-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate
• CAS No: 2248268-79-1
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6527052
• PubChem ID: 165726559
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248268-79-1
• EN300-6517386
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate

• Inchi： 1S/C17H15N3O4/c1-3-12-14(13(4-2)19-9-18-12)17(23)24-20-15(21)10-7-5-6-8-11(10)16(20)22/h5-9H,3-4H2,1-2H3
• InChI Key： NZMYAIQGKPFVLZ-UHFFFAOYSA-N
• SMILES： O(C(C1=C(CC)N=CN=C1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate (CAS No: 2248268-79-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate, identified by its CAS number 2248268-79-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining elements of both isoindole and pyrimidine moieties. The presence of multiple functional groups, including 1,3-dioxo and 4,6-diethylpyrimidine, imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate positions it as a versatile scaffold for medicinal chemists. The isoindole ring system is particularly noteworthy, as it has been increasingly studied for its potential biological activities. Isoindoles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of the dioxo group into this framework enhances the electrophilic nature of the molecule, making it more reactive and adaptable for further derivatization.

Concurrently, the pyrimidine component of the compound contributes to its pharmacological profile by introducing additional binding sites and functional groups that can interact with biological targets. Pyrimidines are fundamental heterocycles in medicinal chemistry, serving as key structural motifs in numerous FDA-approved drugs. The 4,6-diethylpyrimidine moiety in this compound not only stabilizes the overall structure but also introduces ethyl groups that can modulate electronic properties and influence metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in critical disease pathways. For instance, preliminary computational analyses indicate potential interactions with kinases and other enzymes implicated in cancer progression. Such findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The carboxylate group at the 5-position of the pyrimidine ring is another key feature that contributes to the compound's pharmacological potential. Carboxylate functionalities are well-known for their ability to form hydrogen bonds and coordinate with metal ions, which can be exploited for designing molecules with enhanced binding affinity and selectivity. In addition, the presence of multiple chiral centers in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate offers opportunities for developing enantiomerically pure derivatives with improved pharmacokinetic profiles.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve disruption of critical cellular processes such as DNA replication and cell signaling pathways. These findings are particularly intriguing given the increasing demand for novel chemotherapeutic agents that can overcome drug resistance.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-diethylpyrimidine-5-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds within the molecule. The successful synthesis not only demonstrates the synthetic prowess of the research team but also paves the way for large-scale production and further structural optimization.

The potential applications of this compound extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and infectious disorders. The dual functionality provided by the isoindole and pyrimidine moieties suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4,6-diethylpyrimidine -5-carboxylate may interact with multiple targets simultaneously, leading to synergistic therapeutic effects.

Future directions in this research include exploring derivatives of this compound through structure-based drug design principles. By modifying specific functional groups or introducing additional substituents at strategic positions within the molecule, researchers aim to enhance its potency and selectivity while minimizing potential side effects. High-throughput screening (HTS) campaigns are being planned to rapidly identify promising analogs from a virtual library generated using computational methods.

The development of 1 ,3 -dioxo -2 ,3 -dihydro -1 H -iso indol -2 -ylyl 4 ,6 -di eth yl py rimidine -5 -car box ylate also underscores the importance of interdisciplinary collaboration between chemists , biologists , and pharmacologists . Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits . By leveraging cutting-edge technologies such as machine learning algorithms for drug design , researchers hope to accelerate the pace at which new medicines reach patients worldwide .